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Compound of Interest

Compound Name: N-Acetyl-S-benzyl-D-cysteine

Cat. No.: B064374

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Acetyl-S-benzyl-D-cysteine is a derivative of the amino acid D-cysteine, characterized by
the presence of an N-acetyl group and an S-benzyl group. While its L-enantiomer and the
parent compound N-acetylcysteine (NAC) have been more extensively studied, N-Acetyl-S-
benzyl-D-cysteine is available commercially for research purposes. This technical guide
provides an overview of its known properties and identifies commercial suppliers for its
procurement.

Commercial Suppliers

A critical aspect of research and development is the reliable sourcing of chemical compounds.
N-Acetyl-S-benzyl-D-cysteine is available from several commercial suppliers who specialize
in providing reagents for scientific research. The following table summarizes key information

from some of these suppliers.
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) Product Code/CAS Available )
Supplier . Purity
Number Quantities
50 mg, 100 mg, 250
MedChemExpress HY-W141771 >98%
mg
Santa Cruz sC-211999 (deals with _ _
) Inquire Inquire
Biotechnology related compounds)
Tokyo Chemical
A0740 25¢, 1g >98.0% (HPLC)
Industry (TCI)
ChemSupply A0740 100mg Inquire

Note: Availability and product specifications are subject to change. It is recommended to

consult the suppliers' websites for the most current information.

Physicochemical Properties

Based on supplier data, the fundamental physicochemical properties of N-Acetyl-S-benzyl-D-

cysteine are provided in the table below.

Property Value

CAS Number 161512-71-6
Molecular Formula C12H1sNOsS
Molecular Weight 253.32 g/mol
Appearance White to off-white solid
Purity Typically >98%

Biological Activity and Potential Research

Applications

Currently, there is a significant lack of published scientific literature specifically detailing the

biological activity, mechanism of action, and experimental use of N-Acetyl-S-benzyl-D-

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://www.benchchem.com/product/b064374?utm_src=pdf-body
https://www.benchchem.com/product/b064374?utm_src=pdf-body
https://www.benchchem.com/product/b064374?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b064374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

cysteine. The supplier MedChemExpress categorizes it as a cysteine derivative and
references a review on the general effects of amino acid derivatives on physical and mental
performance; however, this does not provide specific data on the D-enantiomer of N-Acetyl-S-
benzyl-cysteine.[1]

The biological roles of D-amino acids are an expanding area of research. While L-amino acids
are the canonical building blocks of proteins, D-amino acids are known to be present in various
biological systems, including bacteria, and have been implicated in neurotransmission and
other physiological processes in mammals. The introduction of an N-acetyl and an S-benzyl
group to D-cysteine could potentially modulate its stability, cell permeability, and biological
activity.

Given the current knowledge gap, research on N-Acetyl-S-benzyl-D-cysteine could explore
several avenues:

o Comparative studies with its L-enantiomer: Investigating the differential effects of the two
stereoisomers on biological systems could provide insights into stereospecific interactions
with enzymes, receptors, or other cellular components.

o Antioxidant properties: N-acetylcysteine (NAC) is a well-known antioxidant. Studies could be
designed to determine if N-Acetyl-S-benzyl-D-cysteine retains, loses, or has modified
antioxidant capabilities.

o Metabolic stability and pharmacokinetics: The benzyl group may alter the metabolic fate of
the molecule compared to NAC.

» Novel therapeutic applications: As a unique chemical entity, it could be screened for activity
in various disease models.

Experimental Protocols and Signaling Pathways: A
Call for Research

A thorough search of scientific databases reveals a notable absence of published experimental
protocols or defined signaling pathways specifically involving N-Acetyl-S-benzyl-D-cysteine.
This presents a significant opportunity for original research. Scientists procuring this compound
will be at the forefront of characterizing its biological effects.
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For researchers initiating studies, it is recommended to adapt protocols used for similar
compounds, such as N-Acetyl-S-benzyl-L-cysteine or other N-acetylated amino acids, while
carefully optimizing conditions.

Logical Workflow for Investigating a Novel
Compound

The following diagram illustrates a logical workflow for the initial investigation of a novel
research compound like N-Acetyl-S-benzyl-D-cysteine.
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A logical workflow for the investigation of a novel research compound.

Conclusion
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N-Acetyl-S-benzyl-D-cysteine is a commercially available research chemical with largely
uncharacterized biological properties. The lack of specific data in the scientific literature
presents both a challenge and an opportunity for researchers in drug discovery and the
broader life sciences. The information provided here on its commercial availability and
physicochemical properties serves as a foundational resource for initiating new lines of
investigation into this intriguing molecule. Future research is necessary to elucidate its potential
mechanisms of action and to determine if it holds promise for therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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